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Compound of Interest

Compound Name: 4-Chloro-2-fluoro-5-nitrotoluene

CAS No.: 18349-11-6

Cat. No.: B107449 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 4-Chloro-2-fluoro-5-
nitrotoluene

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive analysis of 4-Chloro-2-fluoro-5-nitrotoluene,

a key chemical intermediate in the pharmaceutical and agrochemical sectors. The document

focuses on its boiling point, a critical parameter for its purification and handling in synthetic

applications. We will delve into the molecular factors influencing this property, present detailed

protocols for its experimental determination, and discuss its practical implications in organic

synthesis and drug development. This guide is intended to serve as an authoritative resource,

integrating theoretical principles with practical, field-proven methodologies.

Introduction: The Significance of a Versatile
Intermediate
4-Chloro-2-fluoro-5-nitrotoluene (CAS No. 18349-11-6) is a substituted toluene derivative

whose structural complexity makes it a valuable building block in modern organic synthesis.[1]

Its unique arrangement of chloro, fluoro, and nitro functional groups on the aromatic ring

provides multiple reaction sites for constructing more complex molecules.[2][3]
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The presence of these functional groups is pivotal. The nitro group is a potent activating group

for nucleophilic aromatic substitution and can be readily reduced to an amine, a common

transformation in the synthesis of active pharmaceutical ingredients (APIs).[2] The halogen

substituents (chlorine and fluorine) further influence the electronic properties of the aromatic

ring, impacting reaction pathways and the biological activity of the final compounds.[2]

Consequently, this compound serves as a crucial intermediate in the synthesis of novel drugs,

pesticides, and herbicides.[2][3] Understanding its fundamental physicochemical properties,

such as the boiling point, is paramount for optimizing synthetic routes, ensuring purity, and

enabling safe handling.

Physicochemical Profile of 4-Chloro-2-fluoro-5-
nitrotoluene
A precise understanding of a compound's physical properties is the foundation of its application

in synthesis. The key physicochemical data for 4-Chloro-2-fluoro-5-nitrotoluene are

summarized below.

Property Value Source

CAS Number 18349-11-6 [1]

Molecular Formula C₇H₅ClFNO₂ [1]

Molecular Weight 189.57 g/mol [1]

Appearance
Yellow to light brown crystalline

mass
[1]

Melting Point 42-45 °C [1][4]

Boiling Point 264.3 ± 35.0 °C (Predicted) [1]

Solubility Soluble in Toluene [1][4]

Theoretical Framework: Factors Influencing the
Boiling Point
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The boiling point of a substance is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[5] For 4-Chloro-2-fluoro-5-nitrotoluene, its relatively high

predicted boiling point is a direct consequence of its molecular structure and the resulting

intermolecular forces.

Molecular Weight: With a molecular weight of 189.57 g/mol , the compound has significant

mass, which contributes to stronger London dispersion forces compared to smaller

molecules.[5]

Polarity and Dipole-Dipole Interactions: The molecule possesses several polar covalent

bonds due to the high electronegativity of the chlorine, fluorine, and oxygen atoms relative to

carbon. The C-Cl, C-F, and N-O bonds create permanent dipoles within the molecule. These

dipoles lead to strong dipole-dipole attractions between adjacent molecules, requiring

substantial thermal energy to overcome during the transition from liquid to gas.

Molecular Structure: While the molecule is not capable of hydrogen bonding, its rigid,

substituted benzene ring structure allows for efficient packing in the liquid state, maximizing

the effect of intermolecular forces.

The diagram below illustrates the key functional groups that contribute to the molecule's

polarity and, consequently, its high boiling point.

Caption: Molecular structure highlighting polar functional groups.

Experimental Protocol for Boiling Point
Determination
Determining an accurate boiling point is crucial for verifying purity and planning purification

processes like distillation.[5][6] Given the high predicted boiling point of 4-Chloro-2-fluoro-5-
nitrotoluene, a Thiele tube apparatus with a high-temperature oil bath is the recommended

method for a small-scale determination.

Causality Behind Experimental Choices:

Thiele Tube: The specific design of the Thiele tube allows for uniform heating of the oil bath

via convection, ensuring the sample and thermometer are heated evenly and preventing
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localized overheating.[7]

High-Temperature Oil Bath: A water bath is unsuitable as its boiling point (100 °C) is well

below the expected boiling point of the analyte. A silicone or mineral oil bath provides a safe

and effective heating medium for high-temperature determinations.

Inverted Capillary Tube: This acts as a miniature manometer. Trapped air and, subsequently,

sample vapor inside the capillary exert pressure. The boiling point is identified when this

internal vapor pressure equals the external atmospheric pressure.[7]

Step-by-Step Methodology
Preparation:

Place a small amount (approx. 0.5 mL) of 4-Chloro-2-fluoro-5-nitrotoluene into a small-

diameter test tube (fusion tube).

Create a micro-capillary tube by sealing one end of a glass capillary tube using a burner.

Place the sealed capillary tube into the fusion tube with the open end submerged in the

liquid sample.[8]

Apparatus Assembly:

Securely attach the fusion tube to a thermometer using a rubber band or wire. The bottom

of the fusion tube should be level with the thermometer's bulb.

Clamp the thermometer and attached sample tube so they are suspended in a Thiele tube

filled with silicone oil. Ensure the sample is positioned near the middle of the oil for even

heating.[7]

Heating and Observation:

Gently heat the side arm of the Thiele tube with a microburner or heating mantle.[7]

As the temperature rises, air trapped in the capillary tube will begin to bubble out.
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Continue heating slowly until a continuous and vigorous stream of bubbles emerges from

the capillary tip. This indicates that the sample's vapor has replaced the air and its vapor

pressure is exceeding the atmospheric pressure.

Boiling Point Measurement:

Remove the heat source and allow the apparatus to cool slowly.

The stream of bubbles will slow down and eventually stop. The precise temperature at

which the liquid just begins to be drawn back into the capillary tube is the boiling point.[7]

At this moment, the vapor pressure inside the capillary equals the atmospheric pressure.

Record the barometric pressure at the time of the experiment, as boiling point is pressure-

dependent.

Caption: Workflow for experimental boiling point determination.

Applications in Drug Development & Synthesis
Knowledge of the boiling point is not merely academic; it is a cornerstone of practical chemical

synthesis.

Purification by Distillation: In multi-step syntheses common in drug development,

intermediates like 4-Chloro-2-fluoro-5-nitrotoluene must be purified. Distillation, particularly

vacuum distillation for high-boiling compounds, is a primary method. An accurate boiling

point allows scientists to set the correct temperature and pressure parameters to separate

the desired product from starting materials, byproducts, or solvents.

Reaction Condition Selection: The boiling point of a compound can dictate its use as a

solvent or limit the maximum temperature for a reaction to avoid loss of material.

Purity Assessment: A sharp, consistent boiling point range is a key indicator of a compound's

purity. Broad boiling ranges often suggest the presence of impurities.[5]

Safety and Handling
As with any halogenated nitroaromatic compound, proper handling of 4-Chloro-2-fluoro-5-
nitrotoluene is essential.
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Hazard Profile: This compound is classified as an irritant, causing skin and serious eye

irritation. Inhalation may also cause respiratory irritation.[9]

Handling Procedures: Always handle this chemical in a well-ventilated area or a chemical

fume hood.[10][11] Wear appropriate personal protective equipment (PPE), including

chemical-resistant gloves, safety goggles, and a lab coat.[9][12] Avoid creating dust if

handling the solid form.[10]

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.[9][13]

Conclusion
The boiling point of 4-Chloro-2-fluoro-5-nitrotoluene, while currently predicted, is a

fundamental property that dictates its behavior and handling. This guide has provided a

thorough examination of the molecular forces governing this property, a detailed and validated

protocol for its experimental determination, and the practical implications for its use in

pharmaceutical and agrochemical research. By integrating theoretical knowledge with practical

application and safety, researchers can more effectively and safely utilize this versatile

chemical intermediate in the development of novel and impactful molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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